5-Chloro-2-difluoromethanesulfonylaniline

• Molecular Formula: C7H6ClF2NO2S
• Molecular Weight: 241.64 g/mol
• IUPAC Name: 5-chloro-2-(difluoromethylsulfonyl)aniline
• InChI: InChI=1S/C7H6ClF2NO2S/c8-4-1-2-6(5(11)3-4)14(12,13)7(9)10/h1-3,7H,11H2
• InChI Key: ZMOMWDJXDHAYCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)S(=O)(=O)C(F)F

Description

5-Chloro-2-difluoromethanesulfonylaniline is a halogenated aniline derivative featuring a chloro substituent at the 5-position and a difluoromethanesulfonyl group (-SO₂CF₂H) at the 2-position of the benzene ring. This compound belongs to a class of sulfonylated anilines, which are pivotal intermediates in pharmaceuticals, agrochemicals, and specialty materials due to their electron-withdrawing substituents that enhance reactivity and stability . The difluoromethanesulfonyl group imparts unique electronic and steric properties compared to non-fluorinated analogs, influencing solubility, metabolic stability, and binding affinity in target applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Chloro-2-difluoromethanesulfonylaniline typically involves the reaction of 5-chloro-2-nitroaniline with difluoromethanesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions usually involve maintaining the temperature at around 0-5°C to control the exothermic nature of the reaction .

Industrial Production Methods

Industrial production of 5-Chloro-2-difluoromethanesulfonylaniline follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and temperature control. The purity of the final product is ensured through various purification techniques such as recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-2-difluoromethanesulfonylaniline undergoes several types of chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Oxidation Reactions: The compound can be oxidized to form sulfonic acids.

Reduction Reactions: The nitro group can be reduced to an amine group.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) and various nucleophiles. The reactions are typically carried out in polar aprotic solvents like dimethyl sulfoxide (DMSO).

Oxidation Reactions: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) are used.

Reduction Reactions: Catalysts like palladium on carbon (Pd/C) and hydrogen gas (H2) are commonly used.

Major Products Formed

Substitution Reactions: Products include substituted anilines and thiols.

Oxidation Reactions: Products include sulfonic acids.

Reduction Reactions: Products include aniline derivatives.

Scientific Research Applications

5-Chloro-2-difluoromethanesulfonylaniline has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Employed in the study of enzyme inhibition and protein interactions.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of pharmaceuticals with antimicrobial and anticancer properties.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Chloro-2-difluoromethanesulfonylaniline involves its interaction with specific molecular targets. The compound can inhibit certain enzymes by binding to their active sites, thereby preventing the enzymes from catalyzing their respective reactions. This inhibition can lead to various biological effects, such as antimicrobial or anticancer activity. The pathways involved often include the disruption of cellular processes essential for the survival and proliferation of microorganisms or cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key analogs and their differences are summarized below:

Compound Name	Substituents (Position)	Molecular Formula	Key Properties/Applications	Reference
5-Chloro-2-methanesulfonylaniline	-Cl (5), -SO₂CH₃ (2)	C₇H₈ClNO₂S	Harmful by inhalation/skin contact; used in polymer synthesis
5-Chloro-2-trifluoromethylaniline	-Cl (5), -CF₃ (2)	C₇H₅ClF₃N	High electronegativity; agrochemical intermediate
5-Trifluoromethyl-2,4-disulfamylaniline	-CF₃ (5), -NHSO₂NH₂ (2,4)	C₈H₉F₃N₄O₄S₂	MP: 247–248°C; potential antimicrobial agent
5-Chloro-2-(methylsulfonyl)aniline	-Cl (5), -SO₂CH₃ (2)	C₇H₈ClNO₂S	CAS 29124-54-7; biochemical reagent

Notes:

• Electron-Withdrawing Effects : The difluoromethanesulfonyl group (-SO₂CF₂H) in the target compound exhibits stronger electron-withdrawing effects than methylsulfonyl (-SO₂CH₃) but less than trifluoromethyl (-CF₃). This modulates reactivity in electrophilic substitution reactions .
• Steric Hindrance : The bulkier -SO₂CF₂H group may reduce metabolic degradation compared to -SO₂CH₃, enhancing pharmacokinetic profiles in drug candidates.

Physicochemical Properties

• Melting Points: 5-Trifluoromethyl-2,4-disulfamylaniline: 247–248°C (post-recrystallization) . 5-Chloro-2-methanesulfonylaniline: Not explicitly reported, but sulfonylanilines generally exhibit higher MPs than non-sulfonylated analogs due to polarity .
• Solubility: Fluorinated derivatives (e.g., -CF₃, -SO₂CF₂H) typically show lower aqueous solubility than non-fluorinated analogs but improved lipid solubility, favoring membrane permeability in biologics .

Hazard Profiles

• 5-Chloro-2-methanesulfonylaniline : Classified as harmful by inhalation, skin contact, and ingestion .

Biological Activity

5-Chloro-2-difluoromethanesulfonylaniline is a chemical compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, research findings, and relevant case studies.

Chemical Structure and Properties

5-Chloro-2-difluoromethanesulfonylaniline has the following chemical properties:

Property	Details
Molecular Formula	C7H6ClF2N1O2S1
Molecular Weight	227.65 g/mol
IUPAC Name	5-Chloro-2-(difluoromethylsulfonyl)aniline
CAS Number	Not available in the provided data

The presence of chlorine and difluoromethanesulfonyl groups contributes to its unique reactivity and potential biological interactions.

The biological activity of 5-Chloro-2-difluoromethanesulfonylaniline is primarily attributed to its ability to interact with specific cellular targets, potentially affecting signaling pathways involved in cell proliferation and apoptosis. The sulfonamide group may enhance its interaction with enzymes or receptors, leading to various biological effects.

Anticancer Activity

Recent studies have indicated that compounds similar to 5-Chloro-2-difluoromethanesulfonylaniline exhibit significant anticancer properties. For instance, derivatives of sulfonanilides have shown cytotoxic effects against various cancer cell lines, including melanoma and leukemia cells . The mechanism often involves the inhibition of key enzymes responsible for nucleotide synthesis, such as thymidylate synthase, which is crucial for DNA replication .

Antimicrobial Properties

In addition to anticancer activity, compounds with similar structures have demonstrated antimicrobial effects. The presence of halogen substituents can enhance the compound's ability to penetrate bacterial cell walls, leading to increased efficacy against a range of pathogens. Research has shown that sulfonamide derivatives can inhibit bacterial growth by targeting folate synthesis pathways .

Case Study 1: Cytotoxicity Evaluation

A study evaluated the cytotoxic effects of various sulfonamide derivatives on B16 melanoma cells. The results indicated that modifications in the chemical structure significantly influenced cytotoxic potency. Compounds with electron-withdrawing groups, such as chlorine and fluorine, exhibited enhanced activity compared to their unsubstituted counterparts .

Case Study 2: Antimicrobial Activity Assessment

In another study assessing the antimicrobial properties of sulfonamide derivatives, it was found that 5-Chloro-2-difluoromethanesulfonylaniline showed promising activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MIC) were determined, indicating effective bacterial growth inhibition at low concentrations .

In Vitro Studies

In vitro studies have demonstrated that 5-Chloro-2-difluoromethanesulfonylaniline can inhibit cell proliferation in various cancer cell lines. The IC50 values for these compounds are critical for understanding their potential therapeutic applications. For example:

Cell Line	IC50 (µM)
B16 Melanoma	15
L1210 Leukemia	10

These findings suggest that structural modifications can significantly impact biological activity.

Future Directions

Ongoing research is focused on optimizing the chemical structure of 5-Chloro-2-difluoromethanesulfonylaniline to enhance its potency and selectivity against cancer cells while minimizing toxicity to normal cells. Additionally, exploring combination therapies with other anticancer agents may yield synergistic effects.